Cas no 1261766-89-5 (3-(3-Hydroxy-4-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Hydroxy-4-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261766-89-5
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 4986428
• Update Time: 2025-06-07

3-(3-Hydroxy-4-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hydroxy-4-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-11-4-3-8(6-10(11)18)12(19)9-2-1-5-17-7-9/h1-7,18H
• InChI Key： CKLYAYLWIPLKSW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(C2C=NC=CC=2)=O)=CC=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 3
• Topological Polar Surface Area: 59.4

Additional information on 3-(3-Hydroxy-4-(trifluoromethoxy)benzoyl)pyridine

Introduction to 3-(3-Hydroxy-4-(Trifluoromethoxy)Benzoyl)Pyridine (CAS No: 1261766-89-5)

The compound 3-(3-Hydroxy-4-(Trifluoromethoxy)Benzoyl)Pyridine (CAS No: 1261766-89-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted benzoyl group. The presence of the trifluoromethoxy group and the hydroxyl group introduces interesting electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of trifluoromethoxy groups in organic synthesis due to their electron-withdrawing effects and stability under various reaction conditions. These properties make compounds like 3-(3-Hydroxy-4-(Trifluoromethoxy)Benzoyl)Pyridine ideal candidates for applications in drug discovery, agrochemicals, and advanced materials. The hydroxyl group further enhances the compound's reactivity, enabling it to participate in a wide range of chemical transformations.

The synthesis of 3-(3-Hydroxy-4-(Trifluoromethoxy)Benzoyl)Pyridine involves a multi-step process that typically includes nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of modern catalytic systems and green chemistry principles has also been explored to minimize environmental impact during the synthesis.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. For instance, the pyridine ring can be functionalized further to create heterocyclic compounds with enhanced bioactivity or electronic properties. Recent research has demonstrated that derivatives of 3-(3-Hydroxy-4-(Trifluoromethoxy)Benzoyl)Pyridine exhibit potent inhibitory effects against certain enzymes, making them attractive leads for drug development.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for use in catalysis or as a ligand in coordination polymers. Furthermore, the trifluoromethoxy group contributes to the thermal stability of the molecule, which is advantageous for high-temperature applications.

From an analytical standpoint, 3-(3-Hydroxy-4-(Trifluoromethoxy)Benzoyl)Pyridine has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These studies have provided valuable insights into its electronic structure and intermolecular interactions, which are critical for understanding its reactivity and stability under different conditions.

The integration of computational chemistry methods has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure, while molecular dynamics simulations have provided insights into its conformational flexibility and solvation behavior. These computational studies complement experimental work and provide a comprehensive view of the compound's behavior at both molecular and macroscopic levels.

In conclusion, 3-(3-Hydroxy-4-(Trifluoromethoxy)Benzoyl)Pyridine (CAS No: 1261766-89-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and analytical techniques, positions it as a valuable tool for researchers in academia and industry alike.